1-Naphthol-1-14C
Overview
Description
1-Naphthol-1-14C is a variant of 1-Naphthol, an organic compound with the formula C10H7OH . It is a fluorescent white solid . The “14C” indicates that this compound is radiolabeled, meaning it contains a radioactive isotope of carbon, carbon-14 .
Synthesis Analysis
1-Naphthol is prepared by two main routes. In one method, naphthalene is nitrated to give 1-nitronaphthalene, which is hydrogenated to the amine followed by hydrolysis .Molecular Structure Analysis
The molecular structure of 1-Naphthol-1-14C is similar to that of 1-Naphthol, with the difference being the presence of a carbon-14 atom . Some molecules could exhibit intramolecular O–H–O interactions .Chemical Reactions Analysis
1-Naphthol undergoes various reactions due to its tautomerism, which produces a small amount of the keto tautomer . One consequence of this tautomerism is the Bucherer reaction, the ammonolysis of 1-naphthol to give 1-aminonaphthalene .Physical And Chemical Properties Analysis
1-Naphthol is a colorless or white solid with a density of 1.10 g/cm3 . It has a melting point of 95 to 96 °C and a boiling point of 278 to 280 °C .Scientific Research Applications
Interaction with Aluminum Hydroxide
1-Naphthol-1-14C demonstrates interesting interactions with aluminum hydroxide. Research by Karthikeyan et al. (1999) explored how pH, dissolved O2 concentration, and reaction time affect the interaction of 14C-1-hydroxynaphthalene (1-naphthol) with poorly crystalline Al(OH)3(s). It was found that the sorption of 1-naphthol to Al(OH)3(s) significantly increased over time, showing a clear pH-dependent trend. This interaction suggests potential environmental and chemical applications (Karthikeyan et al., 1999).
Metabolism and Transport Studies
Studies have investigated the metabolism and transport of 1-Naphthol-1-14C in various biological systems. For example, Pekas (1972) researched the active liberation of naphthol from a carbamate in rat intestines, demonstrating different metabolic rates across different sections of the intestine. This study provides insights into how 1-Naphthol-1-14C is processed in biological systems, which can be crucial for environmental and toxicological studies (Pekas, 1972).
Oxidative Transformation and Complexation
Research has also delved into the oxidative transformation of 1-naphthol and its complexation with substances like humic acid. Karthikeyan and Chorover (2000) studied the extent of 1-naphthol complexation with humic acid as a function of various solution chemistries. Their findings highlight the role of environmental factors in the transformation and interaction of 1-naphthol-1-14C with other chemicals, which is relevant for environmental chemistry and pollution studies (Karthikeyan & Chorover, 2000).
Mechanism of Action
Safety and Hazards
Future Directions
1-Naphthols have been studied for their potential use in developing efficient multifunctional material systems (MFMS) due to their useful properties and good stability . They could be used as anti-corrosion materials and as very good materials for NLO devices due to the high stability of the aromatic structure coupled with polarity given by the substituents .
properties
IUPAC Name |
naphthalen-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7,11H/i10+2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJCVRFUGPWSIIH-HRVHXUPCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC=[14C]2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90451168 | |
Record name | 1-Naphthol-1-14C | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90451168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Naphthol-1-14C | |
CAS RN |
19481-11-9 | |
Record name | 1-Naphthol-1-14C | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90451168 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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